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Compound Focus: Morachalcone A

CAS No.: 76472-88-3

Cat. No.: S633073

Get Quote

Morachalcone A is a bioactive compound with a defined chemical structure, though its precise solubility

values require experimental determination.

Property Description

Chemical Name Morachalcone A

CAS Number 76472-88-3 [1]

Molecular
Formula

C₂₀H₂₀O₅ [1]

Molecular
Weight

340.37 g/mol [1]

SMILES C\C(C)=C/Cc1c(O)ccc(C(=O)\C=C\c2ccc(O)cc2O)c1O [1]

Bioactive Role Tyrosinase inhibitor, pancreatic lipase inhibitor, neuroprotective agent, anti-
inflammatory [1]

Solvent Properties and Handling
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For dissolution, Dimethyl sulfoxide (DMSO) is a strongly recommended solvent due to its ability to dissolve

a wide range of polar and non-polar compounds [2]. Chloroform is a volatile organic solvent suitable for

many organic compounds.

Solvent Properties Considerations for Morachalcone A

DMSO Polar aprotic solvent;
miscible with water [2].

Ideal for creating stock solutions for biological assays.
Hygroscopic; store under anhydrous conditions.

Chloroform Volatile organic solvent;
immiscible with water.

Suitable for extraction and analytical preparations. Use in
fume hood due to volatility and toxicity.

Proposed Experimental Workflow

The following diagram outlines a general workflow for handling Morachalcone A, from preparation to

application, which you can adapt once solubility is determined.
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Test Solvents

Example Assays

Start: Prepare Morachalcone A

Solubility Screening

DMSO Chloroform

Stock Solution Preparation

Experimental Application

Tyrosinase Inhibition
(IC₅₀: 0.013 µM)

Pancreatic Lipase Inhibition
(IC₅₀: 6.2 µM)

Neuroprotective Assay
(EC₅₀: 35.5 µM)

Data Analysis & Storage
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solubility & assay
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Detailed Experimental Protocols
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Protocol 1: Preparation of Stock Solutions

This protocol outlines the steps for creating stock solutions of Morachalcone A, which are foundational for

all subsequent experiments.

Stock Solution Preparation Workflow

1. Weigh Morachalcone A
(Use analytical balance)

2. Add Solvent
(Dry DMSO or Chloroform)

3. Vortex & Sonicate
(Until fully dissolved)

Hygroscopic!
Keep DMSO anhydrous

Volatile!
Use in fume hood

4. Aliquot & Store
(-20°C for short-term;
-80°C for long-term)

Click to download full resolution via product page

DMSO Stock Solution (for Biological Assays):

Calculate the required mass of Morachalcone A to achieve a high-concentration stock (e.g.,
10-100 mM).

In a vial, dissolve the weighed compound in a precise volume of anhydrous DMSO.
Vortex the mixture for 30-60 seconds and then pulse-sonicate in a water bath for 1-2 minutes to

aid dissolution. Visually inspect for clarity.
Aliquot the stock solution into smaller volumes to avoid freeze-thaw cycles. Store at -20°C for
short-term use (weeks) or -80°C for long-term storage (years) [1].

Chloroform Stock Solution (for Analytical Work):
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Perform this entire procedure in a fume hood.

Dissolve the weighed compound in a known volume of chloroform.
The solution can be stored in a tightly sealed, light-resistant container at 4°C or -20°C.

Protocol 2: Tyrosinase Inhibition Assay

Morachalcone A is a potent tyrosinase inhibitor, and this protocol is based on its known bioactivity [1].

Solution Preparation:

Prepare a stock solution of tyrosinase enzyme in a suitable buffer (e.g., phosphate buffer, pH

6.8).
Prepare a substrate solution, such as L-DOPA or L-tyrosine, in the same buffer.

Prepare serial dilutions of Morachalcone A from the DMSO stock solution in the assay buffer.
The final concentration of DMSO in the assay should be kept constant and below 1% (v/v) to

avoid solvent toxicity.

Assay Procedure:

In a 96-well plate, mix the diluted compound (or buffer control), enzyme solution, and substrate

solution.
Incubate the reaction mixture at a defined temperature (e.g., 37°C) for a set time.

Monitor the formation of the dopachrome product by measuring the absorbance at 475-490 nm
using a microplate reader.

Calculate the percentage inhibition and the half-maximal inhibitory concentration (IC₅₀).
Morachalcone A has a reported IC₅₀ of 0.013 µM [1].

Critical Safety and Technical Notes

DMSO Handling: DMSO is an excellent solvent that readily penetrates biological membranes. It can

carry dissolved substances, including impurities, through the skin. Always wear appropriate personal
protective equipment (PPE) including gloves and safety glasses [2].

Solvent Interference: When using DMSO in biological assays, include a vehicle control (e.g., the
same concentration of DMSO without the test compound) to account for any effects of the solvent on

the cells or biochemical system [2].
Data Gap: The specific, quantitative solubility (e.g., mg/mL) of Morachalcone A in DMSO and

chloroform is not listed in the available sources. The first step in any experimental plan should be to
empirically determine this.
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How to Proceed with Your Research

To move forward, I recommend:

Empirical Testing: Conduct a simple solubility test by adding small, incremental amounts of

Morachalcone A to a fixed volume of solvent until saturation is observed.
Consult Specialized Databases: Search for solubility data in specialized chemical and

pharmaceutical databases (e.g., PubChem, SciFinder) that may contain more detailed experimental
property data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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